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Compound of Interest

Compound Name: Tilpisertib fosmecarbil tfa

Cat. No.: B15579698

This guide provides researchers, scientists, and drug development professionals with essential
information for the proper storage and handling of Tilpisertib fosmecarbil TFA.

Frequently Asked Questions (FAQs)

What is Tilpisertib fosmecarbil TFA?

Tilpisertib fosmecarbil TFA is the trifluoroacetic acid (TFA) salt form of Tilpisertib. It is an
inhibitor of serine/threonine kinase with anti-inflammatory activity.[1] The compound is also
known by its former name, GS-5290, and is under investigation for the treatment of moderately
to severely active ulcerative colitis.[2][3][4]

What are the primary uses of Tilpisertib fosmecarbil TFA in a research setting?

In a research context, Tilpisertib fosmecarbil TFA is primarily used for in vitro and in vivo
studies investigating its mechanism of action as a serine/threonine kinase inhibitor and its
potential therapeutic effects related to inflammation.

What are the shipping conditions for this compound?

Tilpisertib fosmecarbil TFA is typically shipped at room temperature in the continental US,
though conditions may vary for other locations.[1]

Storage and Stability
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Proper storage is critical to maintain the integrity and activity of Tilpisertib fosmecarbil TFA.
Below is a summary of recommended storage conditions for both the solid compound and
prepared stock solutions.

Storage ) . .-
Form Duration Special Conditions
Temperature
] ] Store in a dry place,
Solid Compound Room Temperature Varies ]
away from moisture.
Sealed storage,
Stock Solution -80°C 6 months protected from
moisture.[1]
Sealed storage,
Stock Solution -20°C 1 month protected from

moisture.[1]

Experimental Protocols

Preparation of a Stock Solution

The following protocol outlines the preparation of a stock solution of Tilpisertib fosmecarbil
TFA. The choice of solvent will depend on the specific experimental requirements.

Materials:

« Tilpisertib fosmecarbil TFA solid
e Dimethyl sulfoxide (DMSOQO)

» Polyethylene glycol 300 (PEG300)
e Tween-80

e Saline (0.9% sodium chloride)

e 20% SBE-B-CD in Saline
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e Corn Qil

 Sterile microcentrifuge tubes or vials
o Calibrated pipettes

Procedure:

e Solvent Selection: Choose an appropriate solvent system based on the desired final
concentration and vehicle for your experiment. Several protocols have been established to
achieve a concentration of at least 2.5 mg/mL (2.90 mM).[1]

o Protocol 1 (Aqueous Formulation): 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.
[1]

o Protocol 2 (Cyclodextrin Formulation): 10% DMSO, 90% (20% SBE-B-CD in Saline).[1]
o Protocol 3 (Oil-based Formulation): 10% DMSO, 90% Corn Oil.[1]
» Reconstitution:

o Begin by dissolving Tilpisertib fosmecarbil TFA in DMSO to create an initial
concentrated stock. For example, to prepare a 25 mg/mL stock in DMSO.

o Add the remaining solvents sequentially as specified in the chosen protocol. For instance,
in Protocol 1, after dissolving in DMSO, add PEG300 and mix thoroughly. Then, add
Tween-80 and mix again, followed by the final addition of saline.[1]

e Ensuring Dissolution: If precipitation or phase separation is observed during preparation,
gentle heating and/or sonication can be used to facilitate complete dissolution.[1]

» Aliquoting and Storage: Once a clear solution is obtained, aliquot the stock solution into
single-use volumes to minimize freeze-thaw cycles. Store the aliquots at -80°C for up to 6
months or at -20°C for up to 1 month.[1] Ensure the storage containers are sealed tightly to
protect from moisture.[1]

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Precipitation upon adding

aqueous buffer

The compound has limited
solubility in aqueous solutions.
The final concentration of the
organic solvent (e.g., DMSO)

may be too low.

Use a formulation with
solubilizing agents like
PEG300, Tween-80, or
cyclodextrins (SBE-B-CD) as
outlined in the experimental
protocols.[1] Ensure the order
of solvent addition is followed
correctly. Gentle warming or
sonication may also help

redissolve the precipitate.[1]

Inconsistent experimental

results

Degradation of the compound
due to improper storage or
multiple freeze-thaw cycles.
Inaccurate concentration of the

stock solution.

Prepare fresh stock solutions
and aliquot them into single-
use volumes to avoid repeated
freezing and thawing.[1]
Always use a freshly thawed
aliquot for each experiment.
Re-verify the calculations for
the stock solution

concentration.

Phase separation in the final

solution

Immiscibility of the solvents at

the prepared ratios.

Ensure thorough mixing,
including vortexing, after the
addition of each solvent. The
use of surfactants like Tween-
80 is intended to prevent this.
[1] If the issue persists,
consider preparing the solution

fresh before each use.

Visualized Workflow for Storage and Handling
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Workflow for Tilpisertib Fosmecarbil TFA Handling

Storage

Stock Solution
(-20°C or -80°C, Sealed)

Solid Compound
(Room Temp, Dry)

Prepdration

Weigh Solid

l

Dissolve in DMSO

l

Add Co-solvents Sequentially
(e.g., PEG300, Tween-80, Saline)

l

Mix Thoroughly
(Vortex/Sonicate if needed)

Usage and Final Storage

Aliguot into Single-Use Volumes

Store Aliquots

(-20°C for 1 month / -80°C for 6 months)

Use in Experiment

Click to download full resolution via product page

Caption: Logical workflow for the proper storage and handling of Tilpisertib fosmecarbil TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15579698?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/tilpisertib-fosmecarbil-tfa.html
https://clinicaltrials.eu/drug/tilpisertib-fosmecarbil/
https://www.clinicaltrials.gov/study/NCT06029972
https://www.gileadclinicaltrials.com/study?nctid=NCT06029972
https://www.benchchem.com/product/b15579698#how-to-store-and-handle-tilpisertib-fosmecarbil-tfa
https://www.benchchem.com/product/b15579698#how-to-store-and-handle-tilpisertib-fosmecarbil-tfa
https://www.benchchem.com/product/b15579698#how-to-store-and-handle-tilpisertib-fosmecarbil-tfa
https://www.benchchem.com/product/b15579698#how-to-store-and-handle-tilpisertib-fosmecarbil-tfa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15579698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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